Cas no 1202070-39-0 ((R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride)

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride structure
1202070-39-0 structure
Product Name:(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride
CAS No:1202070-39-0
MF:C7H10ClFN2
MW:176.619103908539
MDL:MFCD12759620
CID:3040901
PubChem ID:66690953
Update Time:2025-09-19

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride
    • (R)-1-(5-FLUOROPYRIDIN-2-YL)ETHANAMINE HCL
    • XGSNHILBBHFTPS-NUBCRITNSA-N
    • (1R)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride
    • (1r)-1-(5-fluoropyridin-2-yl)ethanamine hydrochloride salt
    • EN300-7423109
    • (S)-1-(5-Fluoropyridin-2-yl)-ethanamine hydrochloride
    • 1202070-39-0
    • CS-0120228
    • SCHEMBL454779
    • MFCD12759620
    • AS-69010
    • (R)-1-(5-Fluoropyridin-2-yl)ethanaminehydrochloride
    • AKOS027253904
    • (1R)-1-(5-fluoropyridin-2-yl)ethanamine;hydrochloride
    • (R)-1-(5-Fluoropyridin-2-yl)ethan-1-amine hydrochloride
    • (1R)-1-(5-fluoropyridin-2-yl)ethan-1-amine hydrochloride
    • 1073149-00-4
    • MDL: MFCD12759620
    • Inchi: 1S/C7H9FN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
    • InChI Key: XGSNHILBBHFTPS-NUBCRITNSA-N
    • SMILES: Cl.FC1=CN=C(C=C1)[C@@H](C)N

Computed Properties

  • Exact Mass: 176.0516542g/mol
  • Monoisotopic Mass: 176.0516542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride Security Information

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride Pricemore >>

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